Cas no 1368795-72-5 (4-(4-methylphenyl)cyclohexan-1-amine, Mixture of diastereomers)

• Product Name: 4-(4-methylphenyl)cyclohexan-1-amine, Mixture of diastereomers
• CAS No: 1368795-72-5
• MF: C₁₃H₁₉N
• MW: 189.29666352272
• MDL: MFCD21881338
• CID: 5668144
• PubChem ID: 21534647
• Update Time: 2025-06-08

4-(4-methylphenyl)cyclohexan-1-amine, Mixture of diastereomers Chemical and Physical Properties

Names and Identifiers

• 4-(4-methylphenyl)cyclohexan-1-amine
• AKOS019066729
• 1368795-72-5
• SCHEMBL8594527
• EN300-2685026
• SCHEMBL19033731
• Cyclohexanamine, 4-(4-methylphenyl)-
• 4-(4-methylphenyl)cyclohexan-1-amine, Mixture of diastereomers

• MDL： MFCD21881338
• Inchi： 1S/C13H19N/c1-10-2-4-11(5-3-10)12-6-8-13(14)9-7-12/h2-5,12-13H,6-9,14H2,1H3
• InChI Key： RYQPVSXRIFAFNB-UHFFFAOYSA-N
• SMILES： NC1CCC(C2C=CC(C)=CC=2)CC1

Computed Properties

• Exact Mass: 189.151749610g/mol
• Monoisotopic Mass: 189.151749610g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 162
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 26Ų

Experimental Properties

• Density: 0.973±0.06 g/cm3(Predicted)
• Boiling Point: 299.5±29.0 °C(Predicted)
• pka: 10.51±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Toluenes

Additional information on 4-(4-methylphenyl)cyclohexan-1-amine, Mixture of diastereomers

Comprehensive Analysis of 4-(4-methylphenyl)cyclohexan-1-amine, Mixture of diastereomers (CAS No. 1368795-72-5)

In the realm of organic chemistry and pharmaceutical intermediates, 4-(4-methylphenyl)cyclohexan-1-amine (CAS 1368795-72-5) stands out as a versatile compound with significant potential. This mixture of diastereomers has garnered attention due to its unique structural properties and applications in drug discovery, material science, and specialty chemicals. Researchers and industry professionals are increasingly exploring its synthesis, stereochemistry, and functional derivatives to address modern challenges in medicinal chemistry and catalysis.

The compound's cyclohexylamine core, coupled with a 4-methylphenyl substituent, offers a balanced hydrophobic-hydrophilic profile, making it valuable for designing bioactive molecules. Recent studies highlight its role in optimizing drug-like properties, such as solubility and metabolic stability, which align with the growing demand for fragment-based drug design (FBDD). As AI-driven molecular docking tools gain traction, 1368795-72-5 serves as a key building block for virtual screening libraries.

From a synthetic perspective, the diastereomeric mixture presents intriguing opportunities for stereoselective transformations. Chemists are investigating chiral resolution techniques and asymmetric catalysis to isolate enantiopure forms, addressing the pharmaceutical industry's need for single-isomer drugs. Green chemistry enthusiasts also explore solvent-free or microwave-assisted synthesis routes for this amine, aligning with sustainability trends.

Beyond pharmaceuticals, 4-(4-methylphenyl)cyclohexan-1-amine finds niche applications in advanced materials. Its rigid-rod-like structure contributes to liquid crystal formulations, while its amine functionality enables polymerization or surface modification. These traits resonate with the surge in smart materials research for flexible electronics and nanotechnology.

Analytical characterization of CAS 1368795-72-5 typically involves HPLC, NMR, and mass spectrometry to confirm the diastereomer ratio and purity. Quality control protocols emphasize ICH guidelines, reflecting the compound's relevance in GMP-compliant production. Storage recommendations often highlight inert atmospheres to preserve the amine's stability, a detail crucial for long-term inventory management.

Market insights reveal rising inquiries for custom synthesis of this amine, driven by contract research organizations (CROs) and academic labs. Suppliers increasingly list it under categories like pharma intermediates or building blocks, optimizing for search terms such as "buy 4-(4-methylphenyl)cyclohexan-1-amine" or "CAS 1368795-72-5 supplier." Regulatory filings indicate its use in patented processes, though comprehensive toxicity data remains an area for further study.

In conclusion, 4-(4-methylphenyl)cyclohexan-1-amine exemplifies the intersection of structural diversity and functional adaptability. Its trajectory mirrors broader trends in precision chemistry, where nuanced molecular modifications unlock targeted applications. As high-throughput screening and machine learning reshape chemical exploration, this compound's relevance is poised to expand across interdisciplinary frontiers.